2-(2-chloro-6-fluorophenyl)-1-(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-1-[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]ethanone
• InChI: InChI=1S/C21H19ClFN3O/c1-25-11-15(10-24-25)18-13-26(12-14-5-2-3-6-16(14)18)21(27)9-17-19(22)7-4-8-20(17)23/h2-8,10-11,18H,9,12-13H2,1H3
• InChI Key: WVOMKYVHOUVHAW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CN(CC3=CC=CC=C23)C(=O)CC4=C(C=CC=C4Cl)F
• Molecular Formula: C21H19ClFN3O
• Molecular Weight: 383.8 g/mol

Description

2-(2-chloro-6-fluorophenyl)-1-(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone is a useful research compound. Its molecular formula is C21H19ClFN3O and its molecular weight is 383.85. The purity is usually 95%.
BenchChem offers high-quality 2-(2-chloro-6-fluorophenyl)-1-(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-chloro-6-fluorophenyl)-1-(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorescent Chemosensors

• A study by Kasirajan et al. (2017) focused on the design, synthesis, and characterization of a colorimetric fluorescent chemosensor based on pyrazoline, which showed selective detection of Zn2+ ions in aqueous media. This compound demonstrated potential for live cell imaging applications (Kasirajan et al., 2017).

Antimicrobial Agents

• Raju et al. (2016) synthesized a series of pyrazole derivatives containing a 2-methylquinoline ring system, which exhibited significant in vitro antibacterial activity against various strains of bacteria and fungi (Raju et al., 2016).
• Another study by Ansari and Khan (2017) reported the synthesis of novel quinoline-pyrazoline-based coumarinyl thiazole derivatives as antimicrobial agents, showing potent activity against certain microbial strains (Ansari & Khan, 2017).

Antioxidant and Anti-Diabetic Agents

• Murugavel et al. (2017) explored novel chloroquinoline derivatives for their antioxidant activity. These compounds were also studied for potential anti-diabetic effects by inhibiting Glycogen Phosphorylase, a protein (Murugavel et al., 2017).

Antituberculosis Agents

• A study by Chitra et al. (2011) synthesized 3-heteroarylthioquinoline derivatives, which were screened for in vitro activity against Mycobacterium tuberculosis, with some compounds showing notable activity (Chitra et al., 2011).